A Technical Guide to 5-(Aminomethyl)pyridin-2(1H)-one Hydrobromide: A Versatile Scaffold for Drug Discovery
A Technical Guide to 5-(Aminomethyl)pyridin-2(1H)-one Hydrobromide: A Versatile Scaffold for Drug Discovery
Abstract
The 2-pyridone structural motif is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its unique combination of physicochemical properties and biological activities.[1][2] This guide provides an in-depth technical overview of 5-(Aminomethyl)pyridin-2(1H)-one hydrobromide, a functionalized pyridone derivative poised for significant application in drug discovery and development. We will explore its fundamental chemical properties, a plausible synthetic pathway, reactivity, and its potential as a versatile building block for creating novel therapeutics. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold in their research programs.
Chemical Identity and Structure
5-(Aminomethyl)pyridin-2(1H)-one hydrobromide is the salt form of a bifunctional molecule featuring a 2-pyridone core and a primary aminomethyl substituent. This combination provides two distinct points for chemical modification, making it an attractive starting material for library synthesis and lead optimization.
The 2-pyridone ring exists in a tautomeric equilibrium between the lactam (pyridin-2-one) and lactim (2-hydroxypyridine) forms, with the lactam form predominating in most conditions.[2] This feature is critical to its function, allowing it to act as both a hydrogen bond donor (N-H) and acceptor (C=O), effectively mimicking peptide bonds or interacting with key biological targets.[3]
Nomenclature and Identifiers
| Attribute | Value | Source |
| Chemical Name | 5-(Aminomethyl)pyridin-2(1H)-one hydrobromide | [4] |
| CAS Number | 1159822-18-0 (for HBr salt) | [4] |
| CAS Number (Free Base) | 131052-84-1 | [5][6] |
| Molecular Formula | C₆H₉BrN₂O | [4] |
| Molecular Weight | 205.06 g/mol | [4] |
| Free Base Formula | C₆H₈N₂O | [5] |
| Free Base Weight | 124.14 g/mol | [5][6] |
Chemical Structure
The structure combines the aromatic, yet amide-like character of the 2-pyridone ring with a nucleophilic primary amine, separated by a methylene linker.
Caption: Structure of 5-(Aminomethyl)pyridin-2(1H)-one hydrobromide.
Physicochemical Properties
Understanding the physicochemical properties is crucial for designing experimental conditions, including reaction setups, purification, and formulation.
| Property | Value / Observation | Rationale / Source |
| Appearance | Likely a colorless to off-white solid. | Based on typical appearance of similar organic salts. |
| Solubility | Expected to be soluble in water and polar protic solvents like methanol and ethanol. Limited solubility in nonpolar solvents. | The hydrobromide salt form significantly increases polarity and aqueous solubility compared to the free base. |
| Storage Conditions | Sealed in dry, Room Temperature. | [4] Recommended to prevent moisture absorption and potential degradation. |
| pKa (Estimated) | Amine (NH₃⁺): ~9-10 Pyridone (N-H): ~11-12 | The aminomethyl group is a typical primary alkylamine. The pyridone N-H proton is weakly acidic.[7] |
Synthesis and Purification
Proposed Retrosynthetic Analysis
A logical approach involves the functionalization of a pre-existing 2-pyridone ring. A key transformation is the introduction of the aminomethyl group. This can be achieved from a corresponding hydroxymethyl, formyl, or cyano-substituted pyridone. A common and reliable method starts from 5-cyano-2-methoxypyridine.
Caption: Proposed workflow for the synthesis of the target compound.
Detailed Experimental Protocol (Hypothetical)
Objective: To synthesize 5-(Aminomethyl)pyridin-2(1H)-one hydrobromide from 5-cyano-2-methoxypyridine.
Part A: Reduction of 5-Cyano-2-methoxypyridine
-
Reactor Setup: To a hydrogenation vessel, add 5-cyano-2-methoxypyridine (1.0 eq) and a suitable solvent such as methanol or ethanol.
-
Catalyst Addition: Carefully add Raney Nickel (approx. 5-10% by weight) as the hydrogenation catalyst under an inert atmosphere (e.g., Argon).
-
Rationale: Raney Nickel is a standard and effective catalyst for the reduction of nitriles to primary amines. Alternative reagents like Lithium Aluminum Hydride (LiAlH₄) could also be used, but catalytic hydrogenation is often preferred for its cleaner workup and scalability.
-
-
Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the reactor to 50-100 psi of H₂ and stir vigorously at room temperature. The reaction may be gently heated (40-50 °C) to increase the rate.
-
Monitoring: Monitor the reaction progress by TLC or by observing the cessation of hydrogen uptake.
-
Workup: Once complete, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Rinse the pad with the solvent. Concentrate the filtrate under reduced pressure to yield crude 5-(aminomethyl)-2-methoxypyridine. This intermediate can be used directly in the next step.
Part B: Demethylation and Salt Formation
-
Reaction Setup: Dissolve the crude 5-(aminomethyl)-2-methoxypyridine from Part A in glacial acetic acid.
-
Reagent Addition: Add a 48% aqueous solution of hydrobromic acid (HBr, 2-3 eq) to the mixture.
-
Rationale: HBr serves a dual purpose. It is a strong acid that protonates the basic nitrogen of the pyridine ring, facilitating nucleophilic attack on the methyl group (demethylation). It also serves as the source of the bromide counter-ion to form the final hydrobromide salt.
-
-
Heating: Heat the reaction mixture to reflux (approx. 110-120 °C) for several hours (4-12 h).
-
Monitoring: Monitor the demethylation by HPLC-MS or TLC until the starting material is consumed.
-
Isolation and Purification: Cool the reaction mixture to room temperature, then further cool in an ice bath to induce precipitation of the product. Collect the solid by vacuum filtration. Wash the solid with a cold, non-polar solvent like diethyl ether or acetone to remove residual acetic acid and impurities.
-
Drying: Dry the resulting solid under vacuum to yield 5-(Aminomethyl)pyridin-2(1H)-one hydrobromide.
-
Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Chemical Reactivity and Stability
The utility of this molecule stems from the distinct reactivity of its two key functional groups: the primary amine and the 2-pyridone ring.
Caption: Key reactive sites on the 5-(aminomethyl)pyridin-2(1H)-one scaffold.
Reactivity of the Aminomethyl Group
The primary amine is a potent nucleophile and the most accessible reactive handle. It readily participates in a wide range of classical amine reactions:
-
Acylation: Reaction with carboxylic acids (using coupling agents like EDC/HOBt), acid chlorides, or anhydrides to form stable amide bonds. This is the most common strategy for incorporating the scaffold into larger molecules.
-
Sulfonylation: Forms sulfonamides upon reaction with sulfonyl chlorides.
-
Alkylation/Arylation: Undergoes N-alkylation with alkyl halides or N-arylation via Buchwald-Hartwig coupling.
-
Reductive Amination: Reacts with aldehydes or ketones to form an intermediate imine, which can be reduced in situ to yield secondary or tertiary amines.
Reactivity of the 2-Pyridone Ring
The 2-pyridone ring possesses a more nuanced reactivity profile.
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N-H Functionalization: The ring nitrogen can be deprotonated with a suitable base and subsequently alkylated or arylated.
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C-H Functionalization: Recent advances in transition-metal catalysis have enabled site-selective C-H functionalization of the pyridone core.[8] While the C5 position is occupied, the C3, C4, and C6 positions are available for reactions like arylation or alkylation, allowing for late-stage diversification of the scaffold.[8][9]
-
Tautomerism and Coordination: The lactam-lactim tautomerism allows the ring to act as a bidentate ligand, coordinating with metal ions, a property exploited in coordination chemistry and catalysis.[7]
Applications in Research and Drug Development
The 2-pyridone scaffold is prevalent in numerous FDA-approved drugs and clinical candidates.[2] 5-(Aminomethyl)pyridin-2(1H)-one hydrobromide serves as an ideal entry point for programs targeting various diseases.
-
Bioisosteric Replacement: The 2-pyridone core is an excellent bioisostere for phenyl rings, amides, pyridines, and phenols.[2][3] It can improve physicochemical properties such as aqueous solubility and metabolic stability while maintaining or enhancing biological activity.[3]
-
Kinase Inhibitors: The hydrogen bonding pattern of the 2-pyridone ring is a classic "hinge-binder" motif, enabling potent inhibition of numerous protein kinases, which are critical targets in oncology and immunology.
-
Fragment-Based Drug Design (FBDD): With a low molecular weight (124.14 Da for the free base), this molecule is an ideal fragment.[5][6] The aminomethyl group provides a reliable vector for fragment evolution and linking once a binding mode is established by techniques like X-ray crystallography or NMR.
-
Antiviral and Antimicrobial Agents: Pyridone derivatives have demonstrated significant potential as antiviral agents, including as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV.[10] The scaffold is also found in compounds with antibacterial and antifungal activities.[2]
Safety and Handling
5-(Aminomethyl)pyridin-2(1H)-one hydrobromide should be handled in a laboratory setting by trained professionals. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or a chemical fume hood. For detailed safety information, consult the material safety data sheet (MSDS) from the supplier.
Conclusion
5-(Aminomethyl)pyridin-2(1H)-one hydrobromide is a high-value chemical building block that combines the privileged 2-pyridone scaffold with a versatile primary amine handle. Its properties make it exceptionally well-suited for applications in medicinal chemistry, particularly in the synthesis of compound libraries for hit discovery and in the lead optimization phase of drug development. The insights and protocols provided in this guide aim to empower researchers to effectively utilize this potent scaffold in the pursuit of novel therapeutics.
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